Cas no 1556406-35-9 (3-Amino-2-fluoro-2-phenylpropanoic acid)

• Product Name: 3-Amino-2-fluoro-2-phenylpropanoic acid
• CAS No: 1556406-35-9
• MF: C₉H₁₀FNO₂
• MW: 183.179605960846
• MDL: MFCD26728780
• CID: 5243956
• PubChem ID: 83855115
• Update Time: 2025-06-11

3-Amino-2-fluoro-2-phenylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-fluoro-2-phenylpropanoic acid
• Benzeneacetic acid, α-(aminomethyl)-α-fluoro-
• 3-Amino-2-fluoro-2-phenylpropanoic acid

• MDL： MFCD26728780
• Inchi： 1S/C9H10FNO2/c10-9(6-11,8(12)13)7-4-2-1-3-5-7/h1-5H,6,11H2,(H,12,13)
• InChI Key： IYMDEGPPQXPJGK-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(CN)C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 192
• XLogP3: -1.5
• Topological Polar Surface Area: 63.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-Amino-2-fluoro-2-phenylpropanoic acid

Comprehensive Analysis of 3-Amino-2-fluoro-2-phenylpropanoic acid (CAS No. 1556406-35-9): Properties, Applications, and Industry Trends

3-Amino-2-fluoro-2-phenylpropanoic acid (CAS 1556406-35-9) is a fluorinated amino acid derivative gaining significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique fluoro-phenyl moiety and propanoic acid backbone, serves as a critical building block in drug discovery, particularly for modulating protein-protein interactions and enzyme activity. Its structural versatility allows for applications in peptide synthesis, small molecule inhibitors, and bioconjugation technologies.

The growing demand for fluorinated compounds in medicinal chemistry has propelled interest in 3-Amino-2-fluoro-2-phenylpropanoic acid. Researchers highlight its role in improving metabolic stability and bioavailability of therapeutic candidates—a key focus area in AI-driven drug design and high-throughput screening. Recent publications correlate its use with advancements in targeted cancer therapies and neurodegenerative disease research, aligning with trending searches like "fluorinated amino acids in drug development" and "CAS 1556406-35-9 suppliers."

From a synthetic perspective, the 2-fluoro substitution on the phenyl ring enhances electrophilicity, making this compound valuable for click chemistry applications. Analytical techniques such as HPLC-MS and NMR spectroscopy confirm its high purity (>98%), a frequently searched parameter among procurement specialists. Industry reports suggest its integration into PROTACs (Proteolysis Targeting Chimeras), addressing the popular query "fluorophenyl derivatives in protein degradation technologies."

Environmental and regulatory considerations position 3-Amino-2-fluoro-2-phenylpropanoic acid as a sustainable alternative to heavier halogenated analogs. Its biodegradability profile and compliance with REACH standards respond to the rising search trend "green chemistry fluorinated building blocks." Furthermore, computational studies utilizing molecular docking software demonstrate its potential in COVID-19 antiviral research, linking to current scientific discourse.

Supply chain dynamics reveal increased production of CAS 1556406-35-9 by CDMOs in Asia-Pacific regions, coinciding with search terms like "bulk fluorinated amino acid manufacturers." Quality certifications (e.g., GMP, ISO) and batch-specific COAs (Certificates of Analysis) remain pivotal for end-users, as reflected in procurement-related queries. The compound's stability under cryogenic storage conditions (-20°C) further enhances its logistics appeal.

Emerging applications in PET radiopharmaceuticals (utilizing fluorine-18 isotopes) and biologic-drug conjugates underscore the compound's multidisciplinary relevance. Patent analyses show a 40% increase in filings involving 1556406-35-9 derivatives since 2020, particularly for kinase inhibitor scaffolds—a hotspot in oncology research forums and PubMed queries.

In conclusion, 3-Amino-2-fluoro-2-phenylpropanoic acid exemplifies the convergence of synthetic innovation and therapeutic demand. Its alignment with trending topics—from precision medicine to machine learning in chemistry—ensures sustained scientific and commercial interest, while rigorous characterization data addresses the most frequent technical inquiries from global researchers.